(2,5-Dioxopyrrolidin-1-yl) 2-[4-[[2-[(E,3Z)-3-(3-ethyl-1,3-benzoxazol-2-ylidene)prop-1-enyl]-1,3-benzoxazol-3-ium-3-yl]methyl]phenyl]acetate
(2,5-Dioxopyrrolidin-1-yl) 2-[4-[[2-[(E,3Z)-3-(3-ethyl-1,3-benzoxazol-2-ylidene)prop-1-enyl]-1,3-benzoxazol-3-ium-3-yl]methyl]phenyl]acetate
Brand Name:
Vulcanchem
CAS No.:
350686-86-1
VCID:
VC0123286
InChI:
InChI=1S/C32H28N3O6/c1-2-33-24-8-3-5-10-26(24)39-30(33)12-7-13-31-34(25-9-4-6-11-27(25)40-31)21-23-16-14-22(15-17-23)20-32(38)41-35-28(36)18-19-29(35)37/h3-17H,2,18-21H2,1H3/q+1
SMILES:
CCN1C2=CC=CC=C2OC1=CC=CC3=[N+](C4=CC=CC=C4O3)CC5=CC=C(C=C5)CC(=O)ON6C(=O)CCC6=O
Molecular Formula:
C32H28N3O6+
Molecular Weight:
550.6 g/mol
(2,5-Dioxopyrrolidin-1-yl) 2-[4-[[2-[(E,3Z)-3-(3-ethyl-1,3-benzoxazol-2-ylidene)prop-1-enyl]-1,3-benzoxazol-3-ium-3-yl]methyl]phenyl]acetate
CAS No.: 350686-86-1
Reference Standards
VCID: VC0123286
Molecular Formula: C32H28N3O6+
Molecular Weight: 550.6 g/mol
![(2,5-Dioxopyrrolidin-1-yl) 2-[4-[[2-[(E,3Z)-3-(3-ethyl-1,3-benzoxazol-2-ylidene)prop-1-enyl]-1,3-benzoxazol-3-ium-3-yl]methyl]phenyl]acetate - 350686-86-1](/images/no_structure.jpg)
| CAS No. | 350686-86-1 |
|---|---|
| Product Name | (2,5-Dioxopyrrolidin-1-yl) 2-[4-[[2-[(E,3Z)-3-(3-ethyl-1,3-benzoxazol-2-ylidene)prop-1-enyl]-1,3-benzoxazol-3-ium-3-yl]methyl]phenyl]acetate |
| Molecular Formula | C32H28N3O6+ |
| Molecular Weight | 550.6 g/mol |
| IUPAC Name | (2,5-dioxopyrrolidin-1-yl) 2-[4-[[2-[(E,3Z)-3-(3-ethyl-1,3-benzoxazol-2-ylidene)prop-1-enyl]-1,3-benzoxazol-3-ium-3-yl]methyl]phenyl]acetate |
| Standard InChI | InChI=1S/C32H28N3O6/c1-2-33-24-8-3-5-10-26(24)39-30(33)12-7-13-31-34(25-9-4-6-11-27(25)40-31)21-23-16-14-22(15-17-23)20-32(38)41-35-28(36)18-19-29(35)37/h3-17H,2,18-21H2,1H3/q+1 |
| Standard InChIKey | VLUVLNQHXUOBJH-UHFFFAOYSA-N |
| Isomeric SMILES | CCN\1C2=CC=CC=C2O/C1=C\C=C\C3=[N+](C4=CC=CC=C4O3)CC5=CC=C(C=C5)CC(=O)ON6C(=O)CCC6=O |
| SMILES | CCN1C2=CC=CC=C2OC1=CC=CC3=[N+](C4=CC=CC=C4O3)CC5=CC=C(C=C5)CC(=O)ON6C(=O)CCC6=O |
| Canonical SMILES | CCN1C2=CC=CC=C2OC1=CC=CC3=[N+](C4=CC=CC=C4O3)CC5=CC=C(C=C5)CC(=O)ON6C(=O)CCC6=O |
| Synonyms | 2-[3-[3-[[4-[2-[(2,5-Dioxo-1-pyrrolidinyl)oxy]-2-oxoethyl]phenyl]methyl]-2(3H)-benzoxazolylidene]-1-propen-1-yl]-3-ethyl-benzoxazolium; 2-[3-[3-[[4-[2-[(2,5-Dioxo-1-pyrrolidinyl)oxy]-2-oxoethyl]phenyl]methyl]-2(3H)-benzoxazolylidene]-1-propenyl]-3-et |
| PubChem Compound | 11180381 |
| Last Modified | Nov 11 2021 |
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